1-methyl-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C15H25N5OS/c1-19-11-14(17-18-19)15(21)16-10-12-2-6-20(7-3-12)13-4-8-22-9-5-13/h11-13H,2-10H2,1H3,(H,16,21)
• InChI Key: HWXOGTNHQKXZOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC2CCN(CC2)C3CCSCC3
• Molecular Formula: C15H25N5OS
• Molecular Weight: 323.5 g/mol

Description

1-methyl-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C15H25N5OS and its molecular weight is 323.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Heterocyclic Compounds

The compound has been utilized as a precursor or intermediate in the synthesis of complex heterocyclic structures. For instance, research has demonstrated its use in the formation of tetraazatricyclo structures through reactions involving primary amines and formaldehyde, yielding compounds with potential for further chemical exploration (Dotsenko et al., 2012). Additionally, its structural framework facilitates the discovery and optimization of enzyme inhibitors, with variations of this core structure being pivotal in identifying compounds with significant biological relevance, such as inhibitors of soluble epoxide hydrolase (Thalji et al., 2013).

Biological Activities and Medicinal Chemistry

The compound's framework is instrumental in the design and synthesis of molecules with potential antimicrobial and antitumor activities. For example, derivatization of this core structure has led to the creation of novel molecules exhibiting significant activity against various microbial strains, indicating its valuable role in the development of new therapeutic agents (Basoğlu et al., 2013; Dalloul et al., 2017). Further modification and exploration of this compound could yield new insights into the development of drugs with specific biological targets.

Methodological Advancements in Heterocyclic Chemistry

Research involving this compound has also contributed to methodological advancements in heterocyclic chemistry. The exploration of its reactivity and incorporation into diverse heterocyclic systems has provided valuable knowledge on reaction mechanisms and synthetic strategies, enriching the field's understanding of heterocyclic compound synthesis (Yu et al., 1999; Strässler et al., 1997).